N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(4-ethoxyphenyl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C17H19NO3S/c1-4-21-13-7-5-12(6-8-13)18-17(19)15-10-9-14(22-3)11-16(15)20-2/h5-11H,4H2,1-3H3,(H,18,19)
• InChI Key: XQDQPGNTMSDLNM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)SC)OC
• Molecular Formula: C17H19NO3S
• Molecular Weight: 317.4 g/mol

Description

N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide, also known as EMB-2201, is a synthetic cannabinoid that has gained attention in recent years due to its potential applications in scientific research. This compound is structurally similar to THC, the primary psychoactive component found in cannabis, and has been used as a research tool to study the endocannabinoid system.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide involves the activation of CB1 and CB2 receptors, which are G protein-coupled receptors that modulate the release of neurotransmitters and other signaling molecules. This compound has been shown to have a high affinity for CB1 receptors, which are primarily located in the brain and are responsible for the psychoactive effects of THC.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide has been shown to have a range of biochemical and physiological effects, including the modulation of pain sensation, appetite, and inflammation. This compound has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide in scientific research is its structural similarity to THC, which allows for the investigation of the endocannabinoid system without the legal and ethical issues associated with the use of cannabis. However, one limitation of using synthetic cannabinoids such as N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide is the potential for off-target effects and toxicity, which must be carefully monitored in laboratory experiments.

Future Directions

There are many potential future directions for the use of N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide in scientific research. One area of interest is the development of new drugs that target the endocannabinoid system for the treatment of various diseases. Another area of research is the investigation of the role of the endocannabinoid system in mental health disorders such as anxiety and depression. Additionally, further studies are needed to fully understand the biochemical and physiological effects of N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide and other synthetic cannabinoids.
In conclusion, N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide is a synthetic cannabinoid that has potential applications in scientific research. Its structural similarity to THC allows for the investigation of the endocannabinoid system without the legal and ethical issues associated with the use of cannabis. However, careful monitoring of off-target effects and toxicity is necessary in laboratory experiments. Future research directions include the development of new drugs targeting the endocannabinoid system and the investigation of its role in mental health disorders.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide involves the reaction of 4-ethoxybenzoyl chloride with 2-methoxy-4-(methylthio)benzylamine in the presence of a base such as triethylamine. The resulting product is then purified using various techniques such as chromatography and recrystallization to obtain a pure sample.

Scientific Research Applications

N-(4-ethoxyphenyl)-2-methoxy-4-(methylthio)benzamide has been used in various scientific studies to investigate the endocannabinoid system, which plays a crucial role in regulating physiological processes such as pain sensation, appetite, and mood. This compound has been shown to bind to CB1 and CB2 receptors in the brain and peripheral tissues, leading to changes in signaling pathways and cellular responses.